Cas no 1257535-31-1 (4-bromo-2-nitro-6-(trifluoromethoxy)aniline)
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring a nitro group and a trifluoromethoxy substituent, offering unique reactivity and structural properties. Its bromo and nitro groups make it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and further functionalization. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. This compound is suitable for applications in medicinal chemistry, where its electron-withdrawing groups can influence binding interactions. High purity and well-defined reactivity ensure consistent performance in synthetic pathways. Proper handling is required due to potential sensitivity to light and moisture.
1257535-31-1 structure
Product Name:4-bromo-2-nitro-6-(trifluoromethoxy)aniline
CAS No:1257535-31-1
MF:C7H4BrF3N2O3
MW:301.017471313477
MDL:MFCD16628052
CID:1222214
PubChem ID:51342058
Update Time:2025-06-07
4-bromo-2-nitro-6-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-nitro-6-(trifluoromethoxy)aniline
- PS-10447
- 2-Amino-5-bromo-3-(trifluoromethoxy)nitrobenzene, 2-Amino-5-bromo-3-nitro-alpha,alpha,alpha-trifluoroanisole
- E76593
- MFCD16628052
- SCHEMBL15552078
- AKOS027385333
- SY288150
- CS-0163045
- 2-Amino-5-bromo-3-(trifluoromethoxy)nitrobenzene, 2-Amino-5-bromo-3-nitro-alpha,alpha,alpha-trifluor
- 4-Bromo-2-trifluoromethoxy-6-nitroaniline
- 1257535-31-1
- DTXSID10679882
-
- MDL: MFCD16628052
- Inchi: 1S/C7H4BrF3N2O3/c8-3-1-4(13(14)15)6(12)5(2-3)16-7(9,10)11/h1-2H,12H2
- InChI Key: DKXIIWNBIVXFTO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)OC(F)(F)F)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 299.93574g/mol
- Monoisotopic Mass: 299.93574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 81.1Ų
4-bromo-2-nitro-6-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZW338-200mg |
4-bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 97% | 200mg |
86.0CNY | 2021-07-10 | |
| TRC | B703158-10mg |
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B703158-50mg |
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B703158-100mg |
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 100mg |
$ 210.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZW338-250mg |
4-bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 97% | 250mg |
198CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZW338-50mg |
4-bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 97% | 50mg |
55.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZW338-1g |
4-bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 97% | 1g |
525CNY | 2021-05-07 | |
| Apollo Scientific | PC8373-250mg |
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 250mg |
£10.00 | 2024-05-25 | ||
| Apollo Scientific | PC8373-1g |
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline |
1257535-31-1 | 1g |
£19.00 | 2024-05-25 | ||
| abcr | AB531797-250 mg |
4-Bromo-2-nitro-6-(trifluoromethoxy)aniline; . |
1257535-31-1 | 250mg |
€93.80 | 2023-06-14 |
4-bromo-2-nitro-6-(trifluoromethoxy)aniline Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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